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Compound of Interest

Compound Name: Nitrobenzene-13C6

CAS No.: 89059-37-0

Cat. No.: B041749 Get Quote

Nitrobenzene-13C6 is a stable, non-radioactive, isotopically labeled form of nitrobenzene

where the six carbon atoms of the benzene ring are replaced with the carbon-13 (¹³C) isotope.

[1][2] This labeling makes it an invaluable tool in metabolic studies, proteomics, and

environmental fate analysis, allowing researchers to trace the molecule's path through complex

biological and chemical systems. While the ¹³C label provides a distinct mass signature for

analytical detection, it is crucial for researchers to understand that the fundamental chemical

reactivity and toxicological profile of Nitrobenzene-13C6 are essentially identical to that of its

unlabeled counterpart, nitrobenzene.[3]

This guide, designed for scientists and drug development professionals, moves beyond a

standard Material Safety Data Sheet (MSDS) to provide a deeper understanding of the "why"

behind the safety protocols. By elucidating the mechanisms of toxicity and the rationale for

handling procedures, we aim to foster a culture of intrinsic safety in the laboratory.

Section 1: Chemical Identity and Physicochemical
Properties
Nitrobenzene-13C6 is a pale yellow, oily liquid with a characteristic almond-like or shoe polish

odor.[4][5] Its physical properties are critical for understanding its behavior in a laboratory

setting, from storage considerations to its potential for environmental dispersion. The primary

difference from standard nitrobenzene is its molecular weight, which is increased by six mass

units due to the ¹³C isotopes.
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Property Value Source(s)

Chemical Formula ¹³C₆H₅NO₂ [1]

Molecular Weight 129.07 g/mol [1][2]

CAS Number 89059-37-0 [1][2]

Appearance
Colorless to pale yellow oily

liquid
[5][6]

Boiling Point 210-211 °C [1]

Melting Point 5.7 °C (42.3 °F) [5]

Flash Point 88 °C (190.4 °F) - Closed Cup [1]

Density 1.253 g/mL at 25 °C [1]

Solubility in Water
Very slightly soluble (0.19

g/100 mL at 20 °C)
[5][7]

Vapor Density 4.3 (Air = 1) [7]

Expert Insight: The high vapor density indicates that nitrobenzene vapors are significantly

heavier than air and will accumulate in low-lying areas, posing a hidden inhalation hazard.[7] Its

combustible nature, evidenced by the flash point, requires stringent control of ignition sources.

[6][8]

Section 2: The Toxicological Profile: A Mechanistic
Overview
Nitrobenzene is highly toxic and presents a significant health risk through all primary routes of

exposure: inhalation, dermal absorption, and ingestion.[2][4] Its toxicity is not immediate;

effects can be delayed by 2 to 4 hours, which can lead to a false sense of security after an

exposure incident.[6] The primary cause of its systemic toxicity is the formation of

methemoglobin.[6]

Mechanism of Methemoglobinemia: The reductive metabolism of nitrobenzene, which occurs in

the liver and by gut microflora, is the key toxicological pathway.[9] This process generates
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reactive intermediates, such as nitrosobenzene and phenylhydroxylamine. These metabolites

engage in redox cycling within erythrocytes (red blood cells), oxidizing the ferrous iron (Fe²⁺) in

hemoglobin to its ferric state (Fe³⁺). This altered form, known as methemoglobin, is incapable

of binding and transporting oxygen, leading to cyanosis (a bluish discoloration of the skin) and

cellular hypoxia.[6][9]
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Caption: Metabolic activation of nitrobenzene leading to methemoglobin formation.

Target Organ Toxicity: Prolonged or repeated exposure causes significant damage to several

organs.[6][10]

Blood and Spleen: Besides methemoglobinemia, nitrobenzene can cause hemolytic anemia.

The spleen becomes enlarged due to congestion and the increased destruction of red blood

cells.[10]

Liver and Kidneys: These organs are involved in metabolizing and clearing the compound

and its toxic byproducts, leading to potential damage such as hepatocytomegaly and

necrosis.[9][10]

Reproductive System: Nitrobenzene is a known male reproductive toxicant, potentially

causing testicular atrophy and impairing fertility. It is also suspected of damaging the unborn

child.[8][10]

Carcinogenicity: The substance is suspected of causing cancer.[2][8][11]

Section 3: Safe Handling, Storage, and Personal
Protection
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A proactive and informed approach to handling and storage is paramount. The rapid absorption

of nitrobenzene through the skin is a critical risk that must be managed with appropriate

personal protective equipment (PPE).[6][8]

Experimental Protocol: Safe Handling and Storage
Procurement and Receipt: Log the chemical in your inventory immediately upon receipt.

Inspect the container for any signs of damage or leakage before accepting the package.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

acids (nitric acid), bases, and oxidizing agents.[6]

Keep containers tightly closed and upright to prevent leakage.[8]

Store away from direct sunlight and all sources of ignition, such as heat, sparks, and open

flames.[6][12]

The designated storage area should be clearly labeled with the appropriate hazard

warnings.

Handling:

All work must be conducted in a certified chemical fume hood to maintain airborne

concentrations below permissible exposure limits.[6]

When transferring material, ground and bond containers to prevent the buildup of

electrostatic charge. Use spark-proof tools.[6][8]

Avoid contact with skin, eyes, and clothing.[8] Do not breathe vapors or mists.[13]

An eyewash station and safety shower must be immediately accessible in the work area.

[4]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[12]

Personal Protective Equipment (PPE) Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

http://vastanichem.com/pdf/Nitrobenzene%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_638297867_NitroBenzene-CASNO-98-95-3-MSDS.pdf
http://vastanichem.com/pdf/Nitrobenzene%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_638297867_NitroBenzene-CASNO-98-95-3-MSDS.pdf
http://vastanichem.com/pdf/Nitrobenzene%20MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NITROBENZENE-CASNO-98-95-04936-EN.aspx
http://vastanichem.com/pdf/Nitrobenzene%20MSDS.pdf
http://vastanichem.com/pdf/Nitrobenzene%20MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_638297867_NitroBenzene-CASNO-98-95-3-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/123_638297867_NitroBenzene-CASNO-98-95-3-MSDS.pdf
https://www.carlroth.com/medias/SDB-4394-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjY1NzF8YXBwbGljYXRpb24vcGRmfGFEbGtMMmd6TWk4NU1qRXdNVFEyTXpJME5URXdMMU5FUWw4ME16azBYMFJGWDBWT0xuQmtaZ3w4ODM2ZTBjNTIxODcxMjQ3Zjk3MDMwZGE2ZThkMWY2ODk1ZmU3MzIyMDVlZTA4ZjE2Yzg2MTEyZmEzNmViZDJh
https://cameochemicals.noaa.gov/chris/NTB.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NITROBENZENE-CASNO-98-95-04936-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of PPE is not a one-size-fits-all approach; it must be based on a risk assessment

of the specific procedure being performed.

Preparation & Assessment

PPE Selection

Execution & Removal

1. Conduct Risk Assessment
(Quantity, Task, Duration)

2. Verify Fume Hood
 is Operational

3. Eye Protection:
Chemical Splash Goggles

 If Yes 

4. Skin Protection:
- Appropriate Gloves (e.g., Viton®, Barrier®)

- Lab Coat / Protective Clothing

5. Respiratory Protection:
(If exposure limits may be exceeded)

NIOSH-approved respirator for organic vapors

6. Perform Work in Hood

7. Remove PPE Carefully
(Avoid self-contamination)

8. Dispose of Contaminated PPE
as Hazardous Waste

9. Wash Hands Thoroughly
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Caption: Decision workflow for selecting and using appropriate PPE.

Section 4: Emergency Procedures and First Aid
Immediate and correct response to an exposure or spill is critical to mitigating the severe health

effects of Nitrobenzene-13C6.

Experimental Protocol: First-Aid Measures
General Advice: Remove the victim from the source of exposure immediately, ensuring your

own safety first.[14] Call for immediate medical attention for any significant exposure.[4]

Effects may be delayed.[6]

Inhalation: Move the person to fresh air.[7][12] If breathing is difficult or has stopped, provide

artificial respiration or oxygen, administered by trained personnel.[7]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[4][12] Pay special attention to the scalp and

fingernails.[4]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][12]

Ingestion: Do NOT induce vomiting.[8] If the person is conscious, rinse their mouth with

water.[8][12] Never give anything by mouth to an unconscious person.[8]

Accidental Release Measures
A spill of Nitrobenzene-13C6 must be treated as a serious incident.
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Spill Detected

1. Evacuate & Secure Area
Alert others

2. Remove All Ignition Sources

3. Don Full PPE
(Respirator, Goggles, Gloves, Suit)

4. Contain Spill
Use inert absorbent material

(e.g., vermiculite, sand)

5. Collect & Containerize
Place absorbed material in a

sealed, labeled hazardous waste container

6. Decontaminate Area
Wash with soap and water

7. Report Incident
Follow institutional protocols

Click to download full resolution via product page

Caption: Step-by-step emergency response procedure for a chemical spill.

Spill Cleanup Protocol:
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Evacuate and Ventilate: Evacuate all non-essential personnel from the area. Ensure the area

is well-ventilated, preferably within a fume hood.[8]

Control Ignition Sources: Remove all sources of ignition.[6][8]

Containment: Absorb the spill with an inert, non-combustible material such as vermiculite,

sand, or earth.[6][13] Do not use combustible materials like paper towels to absorb the bulk

of the spill.

Collection: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, sealed container for hazardous waste disposal.[6][8]

Decontamination: Clean the spill area thoroughly with soap and water.

Disposal: Dispose of all contaminated materials (absorbent, PPE, cleaning supplies) as

hazardous waste in accordance with local, state, and federal regulations.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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